![molecular formula C11H12Br2N2O B6182996 2-bromo-1-{2,6-dimethylimidazo[1,2-a]pyridin-3-yl}ethan-1-one hydrobromide CAS No. 2624142-12-5](/img/new.no-structure.jpg)
2-bromo-1-{2,6-dimethylimidazo[1,2-a]pyridin-3-yl}ethan-1-one hydrobromide
Overview
Description
2-bromo-1-{2,6-dimethylimidazo[1,2-a]pyridin-3-yl}ethan-1-one hydrobromide is a chemical compound that belongs to the class of imidazo[1,2-a]pyridines. These compounds are valuable heterocyclic scaffolds in organic synthesis and pharmaceutical chemistry due to their diverse biological activities and structural complexity .
Preparation Methods
The synthesis of 2-bromo-1-{2,6-dimethylimidazo[1,2-a]pyridin-3-yl}ethan-1-one hydrobromide typically involves the bromination of 1-{2,6-dimethylimidazo[1,2-a]pyridin-3-yl}ethan-1-one. This reaction is carried out under controlled conditions using bromine or other brominating agents. The reaction conditions often include solvents like acetonitrile or dichloromethane and may require a catalyst to facilitate the bromination process .
Chemical Reactions Analysis
2-bromo-1-{2,6-dimethylimidazo[1,2-a]pyridin-3-yl}ethan-1-one hydrobromide undergoes various chemical reactions, including:
Substitution Reactions: The bromine atom can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.
Oxidation Reactions: The compound can undergo oxidation to form corresponding oxides or other oxidized derivatives.
Reduction Reactions: Reduction can lead to the formation of dehalogenated products or other reduced forms of the compound.
Common reagents used in these reactions include sodium hydride, lithium aluminum hydride, and various oxidizing agents like potassium permanganate .
Scientific Research Applications
2-bromo-1-{2,6-dimethylimidazo[1,2-a]pyridin-3-yl}ethan-1-one hydrobromide has several scientific research applications:
Chemistry: It is used as a building block in the synthesis of more complex organic molecules.
Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Research is ongoing to explore its therapeutic potential in treating various diseases.
Industry: It is used in the development of new materials and chemical processes
Mechanism of Action
The mechanism of action of 2-bromo-1-{2,6-dimethylimidazo[1,2-a]pyridin-3-yl}ethan-1-one hydrobromide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the biological system being studied .
Comparison with Similar Compounds
Similar compounds to 2-bromo-1-{2,6-dimethylimidazo[1,2-a]pyridin-3-yl}ethan-1-one hydrobromide include:
2-bromo-1-(2,8-dimethylimidazo[1,2-b]pyridazin-6-yl)ethan-1-one: This compound shares a similar imidazo structure but differs in the position and type of substituents.
Imidazo[1,2-a]pyrimidine derivatives: These compounds have similar heterocyclic frameworks and are used in various synthetic and pharmaceutical applications.
The uniqueness of this compound lies in its specific substitution pattern and the resulting biological activities, making it a valuable compound for research and development .
Properties
CAS No. |
2624142-12-5 |
|---|---|
Molecular Formula |
C11H12Br2N2O |
Molecular Weight |
348 |
Purity |
95 |
Origin of Product |
United States |
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